Cas no 2649070-39-1 (tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate
• CAS No: 2649070-39-1
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 6367961
• PubChem ID: 165860086
• Update Time: 2025-05-27

tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate
• EN300-1901157
• 2649070-39-1
• tert-butyl N-[3-fluoro-4-(2-isocyanatoethyl)phenyl]carbamate

• Inchi： 1S/C14H17FN2O3/c1-14(2,3)20-13(19)17-11-5-4-10(12(15)8-11)6-7-16-9-18/h4-5,8H,6-7H2,1-3H3,(H,17,19)
• InChI Key： UPQPPQBHJSVYHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCN=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12232057g/mol
• Monoisotopic Mass: 280.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate (CAS No. 2649070-39-1)

tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate (CAS No. 2649070-39-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring a fluoro substituent and an isocyanatoethyl group, makes it a valuable building block for drug discovery and fine chemical applications. Researchers and manufacturers increasingly seek this compound due to its versatility in modifying bioactive molecules, particularly in the development of targeted therapies.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted CAS No. 2649070-39-1. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. As AI-driven molecular modeling accelerates, queries like "tert-butyl carbamate derivatives in drug development" or "isocyanatoethyl applications in peptide synthesis" reflect trending interdisciplinary interests. This compound’s role in high-efficiency coupling reactions aligns with sustainable chemistry goals, reducing waste in multi-step syntheses.

Analytical characterization of tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate typically involves HPLC, NMR, and mass spectrometry to ensure purity—a critical factor for regulatory compliance in GMP environments. Industry discussions frequently emphasize "CAS 2649070-39-1 solubility parameters" and "storage stability of isocyanate-containing intermediates," highlighting practical handling considerations. Innovations in cryogenic storage and inert atmosphere packaging have improved its shelf-life, addressing common supply chain concerns.

From an SEO perspective, semantically related terms like "fluoroaryl isocyanate reactivity" or "Boc-protected aniline derivatives" attract organic traffic from synthetic chemists. The compound’s compatibility with click chemistry and cross-coupling reactions positions it favorably for bioconjugation studies—a hot topic in antibody-drug conjugate (ADC) research. Recent publications correlate its use with improved payload linkage efficiency in next-generation ADCs.

Environmental and safety assessments of 2649070-39-1 follow stringent OECD guidelines, with particular attention to biodegradation pathways of carbamate-functionalized aromatics. Green chemistry initiatives have spurred interest in enzymatic alternatives for its production, resonating with search trends like "biocatalytic synthesis of fluorophenyl carbamates." These developments align with corporate ESG metrics while maintaining cost-effectiveness—a dual priority for procurement specialists.

Market intelligence indicates rising patent filings incorporating tert-butyl N-3-fluoro-4-(2-isocyanatoethyl)phenylcarbamate, particularly in kinase inhibitor portfolios. Its meta-fluoro substitution pattern proves advantageous for modulating target binding affinity, as evidenced by preclinical data from major biopharma firms. This has amplified search volumes for "structure-activity relationships of fluorinated carbamates" across scientific databases.

Quality control protocols for CAS No. 2649070-39-1 increasingly employ UPLC-MS/MS for trace impurity profiling, responding to FDA’s stricter guidelines on genotoxic species. The compound’s crystalline polymorph screening has also gained attention, given its impact on formulation homogeneity—an area explored in recent webinars titled "solid-state characterization of pharmaceutical intermediates."

Supply chain analytics reveal that 2649070-39-1 maintains stable pricing despite raw material fluctuations, owing to optimized multi-gram scale production methods. This economic resilience, combined with its synthetic utility, ensures its position as a high-value intermediate in the fine chemicals market. Technical bulletins frequently address "scaling up N-protected fluoroaniline derivatives," catering to process chemists’ needs.

Future applications may expand into PET tracer development, leveraging the fluorine-18 analog of this scaffold. Preliminary studies suggest potential in neurodegenerative disease imaging, correlating with rising searches for "fluorinated biomarkers for CNS disorders." Such interdisciplinary potential reinforces the compound’s relevance across therapeutic and diagnostic domains.